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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of diethyl azelate (CAS No.

624-17-9), a diethyl ester of azelaic acid. Understanding its solubility is critical for its application

in various fields, including its use as a solvent, fragrance additive, and in the formulation of

cosmetics and lubricants.[1] This document compiles available solubility data, presents a

standardized experimental protocol for solubility determination, and offers visualizations to

guide laboratory workflows.

Core Properties of Diethyl Azelate
IUPAC Name: Diethyl nonanedioate[2]

Molecular Formula: C₁₃H₂₄O₄[2][3]

Molecular Weight: 244.33 g/mol [2][3][4]

Appearance: Colorless to light yellow liquid[1][3]

Density: Approximately 0.973 g/mL at 25 °C[3][4][5]

Quantitative and Qualitative Solubility Data
Precise quantitative solubility data for diethyl azelate in many common organic solvents is not

extensively documented in publicly available literature. The following table summarizes the
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available qualitative and quantitative information.
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Solvent
CAS
Number

Molecular
Formula

Solubility of
Diethyl
Azelate

Temperatur
e (°C)

Notes

Water 7732-18-5 H₂O
Insoluble /

0.00 M[1][5]
Not Specified

Esters with

long

hydrocarbon

chains exhibit

low water

solubility due

to their

hydrophobic

nature.[6]

Ethanol 64-17-5 C₂H₅OH Soluble[1] Not Specified

Diethyl

azelate is

synthesized

using

anhydrous

ethanol,

indicating its

solubility in

this solvent.

[7]

Diethyl Ether 60-29-7 C₄H₁₀O Soluble[1] Not Specified

As a common

non-polar

organic

solvent, it is

expected to

readily

dissolve

diethyl

azelate.

Acetone 67-64-1 C₃H₆O Miscible

(Predicted)

Not Specified Esters

generally

show good

solubility in
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polar aprotic

solvents like

acetone.[8]

Ethyl Acetate 141-78-6 C₄H₈O₂
Miscible

(Predicted)
Not Specified

Expected to

be an

excellent

solvent due

to structural

similarities

("like

dissolves

like"). The

crude product

of diethyl

azelate

synthesis is

often

dissolved in

ethyl acetate

for washing.

[7]

Methanol 67-56-1 CH₃OH
Soluble

(Predicted)
Not Specified

Similar to

ethanol,

methanol is a

polar protic

solvent

expected to

dissolve

diethyl

azelate.

Dichlorometh

ane
75-09-2 CH₂Cl₂

Soluble

(Predicted)
Not Specified

A common

solvent for a

wide range of

organic

molecules.[9]
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Experimental Protocol for Solubility Determination
This section outlines a standardized methodology for quantitatively determining the solubility of

a liquid solute like diethyl azelate in various solvents. The protocol is based on the common

laboratory practice of creating a saturated solution and then determining its concentration.

Objective: To determine the concentration of diethyl azelate in a solvent at equilibrium

saturation, expressed in g/100 mL.

Materials:

Diethyl Azelate (solute)

Selected solvents (e.g., water, ethanol, acetone)

Scintillation vials or test tubes with screw caps

Volumetric flasks and pipettes

Analytical balance

Shaker or magnetic stirrer

Temperature-controlled bath or incubator

Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system for

concentration analysis

Methodology:

Preparation of Supersaturated Solution:

Add an excess amount of diethyl azelate to a known volume of the selected solvent in a

sealed vial. An excess is necessary to ensure that the solution becomes fully saturated.

For example, start by adding 2 mL of diethyl azelate to 5 mL of the solvent.

Equilibration:
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Place the sealed vial in a temperature-controlled bath set to a standard temperature (e.g.,

25 °C).

Agitate the mixture using a shaker or magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached. The time required may vary depending on the

solvent and solute.

Separation of Undissolved Solute:

After equilibration, allow the vial to stand undisturbed in the temperature bath for several

hours (e.g., 4-6 hours) to permit the undissolved diethyl azelate to separate, typically

forming a distinct layer.

Carefully extract a known volume of the clear, saturated supernatant using a pipette. Be

cautious not to disturb the undissolved layer.

Concentration Analysis:

Prepare a series of standard solutions of diethyl azelate in the same solvent with known

concentrations.

Create a calibration curve by analyzing these standards using an appropriate analytical

method (e.g., GC-FID).

Dilute the collected supernatant sample with a known factor to bring its concentration

within the range of the calibration curve.

Analyze the diluted sample and determine its concentration by referencing the calibration

curve.

Calculation of Solubility:

Calculate the concentration of the original, undiluted saturated solution by multiplying the

measured concentration of the diluted sample by the dilution factor.

Convert the concentration to the desired units, such as grams per 100 mL ( g/100 mL).
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Perform the entire experiment in triplicate for each solvent to ensure the precision and

reproducibility of the results.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of diethyl
azelate in a given solvent.
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Start: Select Diethyl Azelate
and a Test Solvent

1. Prepare Supersaturated Mixture
(Add excess Diethyl Azelate to Solvent)

2. Equilibrate
(Agitate at constant temperature, e.g., 24h at 25°C)

3. Settle and Separate
(Allow undissolved solute to form a distinct layer)

4. Sample Supernatant
(Carefully extract the clear, saturated solution)

5. Quantitative Analysis
(e.g., GC or HPLC with calibration curve)

6. Calculate Solubility
(Determine concentration in g/100mL)

End: Report Final Solubility Value
(Average of triplicate results)

Click to download full resolution via product page

Caption: Workflow for Quantitative Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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